Cas no 7205-52-9 (myo-Inositol,hexakis(dihydrogen phosphate), nonasodium salt (9CI))
7205-52-9 structure
Product Name:myo-Inositol,hexakis(dihydrogen phosphate), nonasodium salt (9CI)
CAS No:7205-52-9
MF:C6H9Na9O24P6
MW:857.871766805649
CID:571186
PubChem ID:23724990
Update Time:2025-04-19
myo-Inositol,hexakis(dihydrogen phosphate), nonasodium salt (9CI) Chemical and Physical Properties
Names and Identifiers
-
- myo-Inositol,hexakis(dihydrogen phosphate), nonasodium salt (9CI)
- nonasodium 4,5,6-tris[(hydroxyphosphinato)oxy]cyclohexane-1,2,3-triyl tris(phosphate)
- Phytate
- UNII-88496G1ERL
- D05470
- SODIUM FYTATE [MART.]
- Phytate sodium (USAN)
- Sodium fytate (9:1)
- PHYTATE SODIUM
- Sodium cyclohexanehexyl (hexaphosphate)
- 7205-52-9
- Rencal (TN)
- Phytate sodium [USAN]
- PHYTIC ACID SODIUM SALT [MI]
- SQ 9343
- Fytate sodium
- Phytic acid sodium salt
- SODIUM PHYTATE [WHO-DD]
- myo-Inositol, hexakis(dihydrogen phosphate), nonasodium salt
- Rencal
- 88496G1ERL
- nonasodium;hydron;(2,3,4,5,6-pentaphosphonatooxycyclohexyl) phosphate
- SQ-9343
- SODIUM PHYTATE [INCI]
-
- Inchi: 1S/C6H18O24P6.9Na/c7-31(8,9)25-1-2(26-32(10,11)12)4(28-34(16,17)18)6(30-36(22,23)24)5(29-35(19,20)21)3(1)27-33(13,14)15;;;;;;;;;/h1-6H,(H2,7,8,9)(H2,10,11,12)(H2,13,14,15)(H2,16,17,18)(H2,19,20,21)(H2,22,23,24);;;;;;;;;/q;9*+1/p-9
- InChI Key: FENRSEGZMITUEF-UHFFFAOYSA-E
- SMILES: P(=O)([O-])([O-])OC1C(C(C(C(C1OP(=O)([O-])[O-])OP(=O)([O-])[O-])OP(=O)([O-])[O-])OP(=O)([O-])[O-])OP(=O)([O-])[O-].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[H+].[H+].[H+]
Computed Properties
- Exact Mass: 857.699
- Monoisotopic Mass: 857.699
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 24
- Heavy Atom Count: 45
- Rotatable Bond Count: 9
- Complexity: 946
- Covalently-Bonded Unit Count: 10
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 426A^2
Experimental Properties
- Boiling Point: 1190.7°C at 760 mmHg
- Flash Point: 673.9°C
myo-Inositol,hexakis(dihydrogen phosphate), nonasodium salt (9CI) Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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